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Compound of Interest

1,3-Dioxolan-2-one, 4-
Compound Name:

(chloromethyl)-

Cat. No.: B1347359

An In-depth Technical Guide to 4-(chloromethyl)-1,3-dioxolan-2-one

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical intermediates is paramount. This guide provides a detailed
overview of 4-(chloromethyl)-1,3-dioxolan-2-one, a versatile building block in organic synthesis.

Chemical Structure and IUPAC Name

4-(chloromethyl)-1,3-dioxolan-2-one is a cyclic carbonate derivative. Its structure consists of a
five-membered 1,3-dioxolane ring, featuring a ketone group at the second position and a
chloromethyl substituent at the fourth position.

IUPAC Name: 4-(chloromethyl)-1,3-dioxolan-2-one[1]
The chemical structure is as follows:

Physicochemical Properties

A summary of the key quantitative data for 4-(chloromethyl)-1,3-dioxolan-2-one is presented in
the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C4H5CIO3 PubChem[2], NIST[1]
Molecular Weight 136.53 g/mol PubChem[2], Sigma-Aldrich
CAS Registry Number 2463-45-8 NIST[1], Sigma-Aldrich

Appearance White to off-white solid

Melting Point 67-69 °C Sigma-Aldrich

Boiling Point 181.03 °C (rough estimate) ChemBK[3]

Density 1.3647 g/cm3 (rough estimate) ChemBK[3]
LFEAJBLOEPTINE- ] ]

InChl Key PubChem|[2], Sigma-Aldrich
UHFFFAOYSA-N

SMILES CICC1COC(=0)01 ChemSynthesis[4]

Experimental Protocols

The synthesis of 4-(chloromethyl)-1,3-dioxolan-2-one can be achieved through various routes.

A prevalent method involves the cycloaddition of carbon dioxide to epichlorohydrin.

Synthesis from Epichlorohydrin and Carbon Dioxide:[5][6]

This reaction is typically catalyzed by a variety of systems, including metal complexes and ionic

liquids.

e Reactants: Epichlorohydrin (2-(chloromethyl)oxirane) and Carbon Dioxide (CO2).

o Catalyst: Examples include dicationic ionic liquids with a co-catalyst like zinc bromide or

other metal complexes.[5]

e General Procedure:

o The epichlorohydrin and catalyst system are charged into a suitable pressure reactor.

o The reactor is pressurized with carbon dioxide.
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o The reaction mixture is heated and stirred for a specified period. Reaction conditions such
as temperature, pressure, and reaction time are optimized based on the specific catalyst
used.

o Upon completion, the reactor is cooled, and the excess CO2 is vented.
o The product is then isolated and purified, typically by distillation or recrystallization.

Logical Relationships

The following diagram illustrates the key relationships between the chemical's name, its
structural representations, and its primary identifiers.
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Key identifiers and structural representations for 4-(chloromethyl)-1,3-dioxolan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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